Cas no 2138531-31-2 (tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate)

• Product Name: tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate
• CAS No: 2138531-31-2
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6015161
• PubChem ID: 165748639
• Update Time: 2025-10-21

tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate
• tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate
• EN300-1129133
• 2138531-31-2

• Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(19)17-10-16(6-7-16)20-13-8-11(9-18)4-5-12(13)17/h4-5,8,18H,6-7,9-10H2,1-3H3
• InChI Key： XOGCEIKNTLOKSG-UHFFFAOYSA-N
• SMILES： O1C2C=C(CO)C=CC=2N(C(=O)OC(C)(C)C)CC21CC2

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane-4-carboxylate

Comprehensive Guide to tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate (CAS No. 2138531-31-2)

tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate (CAS No. 2138531-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative combines a benzoxazine core with a cyclopropane ring, offering unique structural features that make it valuable for drug discovery and material science applications. The presence of both hydroxymethyl and tert-butyl carboxylate functional groups enhances its reactivity and potential as a versatile intermediate.

Researchers are increasingly interested in spirocyclic compounds like this one due to their three-dimensional complexity, which often translates to improved binding affinity in drug-target interactions. The cyclopropane moiety, in particular, is known to impart metabolic stability, making this compound a promising candidate for medicinal chemistry applications. Recent studies highlight the growing demand for such rigid molecular scaffolds in the development of new therapeutic agents.

The synthesis of tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate typically involves multi-step organic transformations, with careful control of stereochemistry being crucial. Pharmaceutical companies are exploring its potential as a key intermediate in the production of CNS-active compounds, given the benzoxazine structure's prevalence in neurologically active molecules. The compound's lipophilicity and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

From a commercial perspective, the market for advanced pharmaceutical intermediates like this one is expanding rapidly. With CAS No. 2138531-31-2 being relatively new, there is growing patent activity surrounding its derivatives and synthetic methods. Contract research organizations are reporting increased inquiries about this spirocyclic building block, especially from companies developing treatments for neurodegenerative diseases and mood disorders.

The stability profile of tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate makes it suitable for various formulation studies. Its crystalline nature at room temperature facilitates purification and handling, while the tert-butyl ester group provides excellent protection for the carboxylic acid functionality during synthetic sequences. These characteristics align well with current industry needs for process-friendly intermediates in drug development pipelines.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The structural confirmation of the spiro junction and cyclopropane ring requires particular attention, as these features are critical to the molecule's properties. Recent publications have demonstrated innovative synthetic routes to this scaffold, highlighting its importance in modern fragment-based drug design approaches.

Environmental and safety considerations for CAS 2138531-31-2 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this compound. The pharmaceutical industry's focus on green chemistry principles has led to investigations into more sustainable production methods for such high-value intermediates.

Looking forward, the scientific community anticipates growing applications for tert-butyl 7-(hydroxymethyl)-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]-4-carboxylate in both small molecule therapeutics and materials science. Its unique combination of structural rigidity and functional group diversity positions it as a valuable tool for addressing current challenges in drug discovery and molecular engineering. As research continues, we expect to see more publications and patents featuring this intriguing compound and its derivatives.